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Compound of Interest

Compound Name: Ethyl N-butyl-N-cyanocarbamate

Cat. No.: B063770

Application Notes and Protocols for Ethyl N-
butyl-N-cyanocarbamate

Disclaimer: No specific Safety Data Sheet (SDS) for Ethyl N-butyl-N-cyanocarbamate was
found. The following procedures are based on data for structurally related compounds and
general principles of laboratory safety. Researchers must exercise extreme caution and
conduct a thorough risk assessment before handling this chemical.

Introduction

Ethyl N-butyl-N-cyanocarbamate is a complex organic molecule containing carbamate, nitrile,
and alkyl functionalities. Due to the absence of specific toxicological and safety data, it must be
treated as a potentially hazardous substance. The procedures outlined below are a
conservative guide for its safe handling and disposal in a research and development setting.

Hazard Identification and Summary

Based on analogous compounds, Ethyl N-butyl-N-cyanocarbamate may pose the following
hazards:

e Acute Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[1]

o Eye Damage/Irritation: May cause serious eye irritation or damage.
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» Respiratory or Skin Sensitization: May cause allergy or asthma symptoms or breathing

difficulties if inhaled.

» Organ Toxicity: Potential for damage to organs through prolonged or repeated exposure.

e Environmental Hazard: May be very toxic to aquatic life with long-lasting effects.

Quantitative Data of Related Compounds:

3-lodo-2-
Ethyl N-(2- ethyl N-
propynyl N- tert-Butyl Ethyl
Property cyanoacetyl butylcarba
butylcarba carbamate carbamate
)carbamate mate
mate
Molecular
C8H12INO2 C6H8N203 C5H11INO2 C3H7NO2 C7H15NO2
Formula
Molecular
] 281.09 g/mol 156.14 g/mol 117.15 g/mol 89.09 g/mol 145.20 g/mol
Weight
) ) ] Colorless to
Off-white Pale yellow Off-white White )
Appearance ) . ] light yellow
solid solid solid crystals o
liquid
_ _ 167 - 169 105 - 109
Melting Point 65 - 67 °C 46 - 50 °C[3] ~-28 °C[4]
°C[1] °C[2]
N _ No data 280.35 °C No data 182 - 185 208 - 212
Boiling Point ) . ]
available (estimate)[1] available °C[3] °Cl4]
] Soluble in ] Almost
N Insoluble in Insoluble in Very soluble ) ]
Solubility DMSO, , insoluble in
water water[2] in water[3]
Methanol[1] water[4]

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following

PPE is mandatory:

o Eye and Face Protection: Wear chemical safety goggles and a face shield.[5]
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o Skin Protection:

o Wear impervious gloves (e.g., nitrile) at all times.

o Wear a lab coat and consider additional protective clothing to prevent skin exposure.[5][6]
o Respiratory Protection:

o Use only in a well-ventilated area, preferably within a certified chemical fume hood.[6]

o If there is a risk of generating dust or aerosols, a NIOSH/MSHA approved respirator
should be worn.[5][7]

Experimental Protocols

4.1. General Handling Procedures

e Avoid all personal contact, including inhalation of dust or vapors.[6]
» Do not eat, drink, or smoke in the laboratory.[6]

e Wash hands thoroughly after handling.[6]

o Keep containers tightly closed when not in use.[2][6]

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.[2][6]

4.2. Protocol for Weighing and Dissolving a Solid Sample

e Preparation:

o

Ensure the chemical fume hood is operational.

[¢]

Don all required PPE.

[¢]

Designate a specific area within the fume hood for handling the compound.

o

Gather all necessary equipment (spatula, weighing paper/boat, beaker, stir bar, solvent).
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Weighing:

o Place a tared weigh boat on the analytical balance inside the fume hood.

o Carefully transfer the desired amount of Ethyl N-butyl-N-cyanocarbamate to the weigh
boat using a clean spatula.

o Avoid generating dust.[6]

o Record the exact weight.

Dissolving:

o

Place a beaker containing the appropriate solvent and a stir bar on a stir plate inside the
fume hood.

o

Carefully add the weighed solid to the solvent.

[¢]

Start stirring to facilitate dissolution.

[e]

If necessary, gently heat the solution using a controlled heating mantle.

Transfer:

o Once dissolved, transfer the solution to the reaction vessel using a funnel or pipette.

o Rinse the beaker with a small amount of solvent and add the rinsing to the reaction vessel
to ensure a complete transfer.

Cleanup:

o Decontaminate the spatula and weigh boat with an appropriate solvent.

o Dispose of the contaminated weighing paper and any other disposable materials in the
designated solid chemical waste container.

o Wipe down the work area in the fume hood.
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Spill and Emergency Procedures

e Minor Spills:
o Alert personnel in the immediate area.
o Wearing appropriate PPE, clean up the spill immediately.[6]

o For solid spills, use dry clean-up procedures to avoid generating dust.[6] Sweep or
vacuum the material into a sealed, labeled container for disposal.[6]

e Major Spills:

o Evacuate the area and alert emergency services.[6]

o Prevent the spill from entering drains or waterways.[6]
» First Aid Measures:

o Inhalation: Remove the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor.

o Skin Contact: Wash the affected area with soap and water.[S] Remove contaminated
clothing.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.

o Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.

Disposal Procedures

» Dispose of all waste in accordance with local, regional, and national regulations.[8]

o Chemical waste generators must properly classify the waste to ensure safe and compliant
disposal.[7]

» Do not allow the product to enter drains or the environment.[8]
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o Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.

Visualizations

Caption: Workflow for the safe handling of potentially hazardous chemicals.

Caption: Decision-making process for laboratory chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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